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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B3430144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 75, also identified by the Colour Index Number 34905, is a trisazo dye known

for its application in dyeing textiles, particularly wool and polyamide fibers, as well as in the

leather and paper industries.[1][2] This guide provides a comprehensive overview of its

synthesis pathway, including the chemical structure of the reactants, intermediates, and the

final product, alongside a generalized experimental protocol based on established principles of

azo dye chemistry.
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Property Value Reference(s)

C.I. Name Acid Brown 75 [2]

C.I. Number 34905 [2][3]

CAS Number 8011-86-7 [4]

Chemical Class Trisazo [2]

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂ [2]

Molecular Weight 843.58 g/mol [2]

Appearance Dark red-light brown powder [2][3]

Solubility Water soluble [4]

Synthesis Pathway Overview
The synthesis of C.I. Acid Brown 75 is a multi-step process involving a series of diazotization

and coupling reactions.[4] The manufacturing process utilizes four key starting materials: 4-

Amino-5-hydroxynaphthalene-2,7-disulfonic acid (commonly known as H-acid), resorcinol, 2-

Amino-4,6-dinitrophenol, and p-nitroaniline.[3][4]

The synthesis proceeds through a three-stage coupling sequence:

First Coupling: H-acid is diazotized and then coupled with resorcinol.

Second Coupling: 2-Amino-4,6-dinitrophenol is diazotized and coupled with the product from

the first coupling step.

Third Coupling: p-Nitroaniline is diazotized and coupled with the product from the second

coupling step to yield the final C.I. Acid Brown 75 dye.[4]

The sequence of these coupling reactions is crucial in forming the final trisazo structure

responsible for the dye's characteristic brown color.
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The following diagram illustrates the logical flow of the synthesis process for C.I. Acid Brown
75.
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Step 2: Second Coupling

Step 3: Third Coupling

H-acid

Diazotization

Diazotized H-acid

Coupling

Resorcinol

Monoazo Intermediate

Coupling

2-Amino-4,6-dinitrophenol

Diazotization

Diazotized 2-Amino-4,6-dinitrophenol

Disazo Intermediate

Coupling

p-Nitroaniline

Diazotization

Diazotized p-Nitroaniline

C.I. Acid Brown 75

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Diazotization of Amine

Azo Coupling

Monitor Reaction Progress

Salting Out

Upon Completion

Filtration

Washing of Precipitate

Drying of Final Product

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3430144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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